An In-depth Technical Guide to Potentially Related Compounds: (S,S)-Reboxetine and URB597
An In-depth Technical Guide to Potentially Related Compounds: (S,S)-Reboxetine and URB597
Disclaimer: The compound "RBx-0597" is not a recognized identifier in publicly available scientific literature or databases. It is possible that this is an internal development code or a typographical error. Based on search results, two plausible candidates for the intended topic are (S,S)-Reboxetine , often abbreviated as (S,S)-RBX in clinical trials, and URB597 . This guide provides a comprehensive technical overview of both compounds to address the query as thoroughly as possible.
Part 1: (S,S)-Reboxetine (Esreboxetine)
(S,S)-Reboxetine , also known as esreboxetine, is the (S,S)-enantiomer of reboxetine, a selective norepinephrine (B1679862) reuptake inhibitor (NRI).[1] It has been investigated for the treatment of fibromyalgia and major depressive disorder.[2][3] The (S,S)-enantiomer is considered the more potent and selective of the two enantiomers of reboxetine.[1][4]
Mechanism of Action
(S,S)-Reboxetine is a selective inhibitor of the norepinephrine transporter (NET).[1] By blocking the reuptake of norepinephrine from the synaptic cleft into the presynaptic neuron, it increases the concentration of norepinephrine in the synapse, thereby enhancing noradrenergic neurotransmission.[5][6] This modulation of noradrenergic pathways is believed to be the basis for its therapeutic effects in conditions like fibromyalgia, where altered norepinephrine levels are implicated in pain processing and mood regulation.[1][7] (S,S)-Reboxetine has a low affinity for other neurotransmitter transporters and receptors, contributing to its selective pharmacological profile.[8]
Quantitative Data
Table 1: Pharmacokinetic Parameters of Reboxetine in Humans
| Parameter | Value | Reference |
| Bioavailability | ≥94% | [9] |
| Protein Binding | 97-98% | [9] |
| Elimination Half-life | 12-12.5 hours | [9] |
| Time to Peak Plasma Concentration (Tmax) | 2-4 hours | [4] |
| Metabolism | Hepatic (CYP3A4-mediated) | [9] |
| Excretion | Renal (78%; 9-10% unchanged) | [9] |
Table 2: Clinical Trial Efficacy Data for Esreboxetine in Fibromyalgia
| Study Phase | Primary Endpoint | Result | Reference |
| Phase 3 | Pain Reduction | Met primary endpoint, statistically significant improvement vs. placebo | [3][10] |
| Phase 2 | Overall Improvement in Fibromyalgia Symptoms | Met primary endpoint, statistically significant improvement vs. placebo | [3][10] |
Experimental Protocols
Norepinephrine Transporter (NET) Inhibition Assay (Label-free High-Throughput Screening)
This protocol describes a label-free, impedance-based high-throughput screening assay to identify inhibitors of the norepinephrine transporter.
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Cell Culture: HEK293 cells stably expressing the human norepinephrine transporter (hNET) are cultured in a suitable medium (e.g., DMEM with 10% FBS) and maintained at 37°C in a 5% CO2 incubator.
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Cell Plating: Cells are seeded into 96-well E-plates at an appropriate density and allowed to grow overnight.
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Cell Pretreatment: For inhibitor testing, cells are pretreated with varying concentrations of the test compound (e.g., (S,S)-Reboxetine) or a known NET inhibitor (e.g., nisoxetine) for 1 hour. A vehicle control (e.g., 0.1% DMSO) is also included.
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Cell Stimulation: After pretreatment, cells are stimulated with a submaximal concentration (EC20) of norepinephrine (e.g., 1 µM).
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Impedance Measurement: Cellular impedance is measured in real-time using a specialized plate reader. Impedance changes are recorded every 15 seconds for the first 25 minutes and then every minute for a total of 30 minutes post-stimulation.
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Data Analysis: The change in impedance in response to norepinephrine is measured. The inhibitory potency of the test compounds is determined by quantifying the reduction in the norepinephrine-induced impedance change. IC50 values are calculated from the concentration-response curves.[11]
Signaling Pathway and Experimental Workflow
Caption: Mechanism of action of (S,S)-Reboxetine at the noradrenergic synapse.
Part 2: URB597
URB597 is a potent and selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH).[12][13] It has been extensively studied in preclinical models for its potential therapeutic effects in pain, inflammation, and anxiety.[14][15]
Mechanism of Action
URB597 exerts its effects by inhibiting FAAH, the primary enzyme responsible for the degradation of the endocannabinoid anandamide (B1667382) (AEA) and other fatty acid amides.[16] By inhibiting FAAH, URB597 increases the levels of anandamide in the brain and peripheral tissues.[17] This leads to enhanced activation of cannabinoid receptors (CB1 and CB2) and potentially other targets like TRPV1 channels, resulting in analgesic, anxiolytic, and anti-inflammatory effects.[15][18] This indirect modulation of the endocannabinoid system is thought to offer therapeutic benefits while potentially avoiding the psychotropic side effects associated with direct CB1 receptor agonists.[19]
Quantitative Data
Table 3: In Vitro Inhibitory Potency of URB597 against FAAH
| Enzyme Source | IC50 Value | Reference |
| Human Liver Microsomes | 3 nM | [12] |
| Rat Brain Membranes | 5 nM | [12] |
| Rat Brain Membranes | 4.6 nM | [13][20] |
| Intact Neurons | 0.5 nM | [20] |
Table 4: In Vivo Efficacy of URB597 in a Rat Model of Inflammatory Pain (CFA-induced)
| Dose (i.p.) | Effect on Mechanical Allodynia | Effect on Thermal Hyperalgesia | Reference |
| 0.3 mg/kg | Significant reduction | Significant reduction | [14][21] |
Experimental Protocols
FAAH Inhibition Assay (Fluorescence-based High-Throughput Screening)
This protocol outlines a fluorescence-based high-throughput screening (HTS) assay for identifying FAAH inhibitors.
-
Materials and Reagents:
-
Enzyme: Recombinant human FAAH
-
Substrate: Arachidonyl 7-amino, 4-methylcoumarin (B1582148) amide (AAMCA)
-
Test Compound: URB597 (or other potential inhibitors)
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Positive Control: A known FAAH inhibitor
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Negative Control: DMSO (vehicle)
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Assay Buffer: 50 mM Tris-HCl, pH 9.0, 1 mM EDTA
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Plates: Black, flat-bottom 384-well microtiter plates
-
-
Assay Protocol:
-
Compound Plating: Prepare stock solutions of test compounds and controls in DMSO. Dispense a small volume (e.g., 200 nL) of each solution into the wells of a 384-well plate using an automated liquid handler.
-
Enzyme Addition: Prepare a working solution of FAAH in the assay buffer. Add a defined volume (e.g., 10 µL) of the FAAH solution to all wells.
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Pre-incubation: Mix the plate and incubate for a set period (e.g., 15 minutes) at room temperature to allow the compounds to interact with the enzyme.
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Substrate Addition and Reaction Initiation: Prepare a working solution of the AAMCA substrate in the assay buffer. Add a defined volume (e.g., 10 µL) to all wells to start the enzymatic reaction.
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Fluorescence Reading: Immediately begin reading the fluorescence intensity (Excitation: ~355 nm, Emission: ~460 nm) at regular intervals for a specified duration (e.g., 30 minutes) using a fluorescence microplate reader.
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-
Data Analysis: The rate of increase in fluorescence, which corresponds to FAAH activity, is calculated for each well. The percent inhibition for each test compound is determined relative to the positive and negative controls. IC50 values are then calculated from concentration-response curves.[22]
Signaling Pathway and Experimental Workflow
Caption: Signaling pathway of FAAH inhibition by URB597 and a corresponding experimental workflow.
References
- 1. trial.medpath.com [trial.medpath.com]
- 2. go.drugbank.com [go.drugbank.com]
- 3. AXS-14 - Axsome Therapeutics [axsome.com]
- 4. Clinical pharmacokinetics of reboxetine, a selective norepinephrine reuptake inhibitor for the treatment of patients with depression - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. The norepinephrine transporter and its regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Physiology, Noradrenergic Synapse - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 7. Evaluation of reboxetine, a noradrenergic antidepressant, for the treatment of fibromyalgia and chronic low back pain - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Reboxetine: a pharmacologically potent, selective, and specific norepinephrine reuptake inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Reboxetine - Wikipedia [en.wikipedia.org]
- 10. pfizer.com [pfizer.com]
- 11. Label-free high-throughput screening assay for the identification of norepinephrine transporter (NET/SLC6A2) inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 12. rndsystems.com [rndsystems.com]
- 13. selleckchem.com [selleckchem.com]
- 14. Actions of the FAAH inhibitor URB597 in neuropathic and inflammatory chronic pain models - PMC [pmc.ncbi.nlm.nih.gov]
- 15. Effects of the fatty acid amide hydrolase inhibitor URB597 on pain-stimulated and pain-depressed behavior in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. The Discovery and Development of Inhibitors of Fatty Acid Amide Hydrolase (FAAH) - PMC [pmc.ncbi.nlm.nih.gov]
- 17. scispace.com [scispace.com]
- 18. researchgate.net [researchgate.net]
- 19. Enhancement of endocannabinoid signaling by fatty acid amide hydrolase inhibition: A neuroprotective therapeutic modality - PMC [pmc.ncbi.nlm.nih.gov]
- 20. apexbt.com [apexbt.com]
- 21. Actions of the FAAH inhibitor URB597 in neuropathic and inflammatory chronic pain models - PubMed [pubmed.ncbi.nlm.nih.gov]
- 22. benchchem.com [benchchem.com]
